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Compound of Interest

Compound Name:
N,N-Dimethyl-N'-

phenylformamidine

CAS No.: 1783-25-1

Cat. No.: B167725 Get Quote

Executive Summary
N,N-Dimethyl-N'-phenylformamidine (CAS 1783-25-1) is a reactive amidine intermediate

primarily used in the synthesis of heterocycles and as a protecting group for primary amines.[1]

Its shelf-life is dictated by its susceptibility to hydrolysis and oxidative discoloration.[1]

Primary Threat: Moisture-induced hydrolysis reverting the compound to Aniline and N,N-

Dimethylformamide (DMF).[1]

Optimal Storage: Refrigerated (2°C to 8°C) under an inert atmosphere (Argon/Nitrogen).

Shelf-Life: 12–18 months under optimized conditions; re-test recommended every 6 months.

Physicochemical Profile & Identity
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Parameter Specification

CAS Number 1783-25-1

IUPAC Name N,N-Dimethyl-N'-phenylmethanimidamide

Molecular Formula C₉H₁₂N₂

Molecular Weight 148.21 g/mol

Physical State
Viscous liquid or low-melting solid (Tendency to

supercool)

Boiling Point ~115–120°C at 15 mmHg (Estimated)

Solubility
Soluble in organic solvents (DCM, EtOAc,

MeOH); Hydrolyzes in water

pKa (Conjugate Acid)
~10.5 (Estimated based on amidine

functionality)

Application Note: This compound frequently exists as a supercooled liquid at room

temperature.[1] Upon prolonged storage in a refrigerator, it may crystallize.[1] This phase

change is physical, not chemical, and can be reversed by gentle warming (30°C).[1]

Mechanisms of Degradation
Understanding the degradation pathway is essential for interpreting QC data. The formamidine

linkage (-N=CH-N-) is electronically similar to an ester or amide but more labile toward

nucleophilic attack due to the basicity of the nitrogen atoms.[1]

Hydrolysis Pathway (Critical)
The primary failure mode is hydrolysis driven by atmospheric moisture.[1] The reaction is

autocatalytic; as aniline is released, the basicity of the medium changes, potentially

accelerating further degradation.

Mechanism:

Nucleophilic Attack: Water attacks the electrophilic methine carbon (

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.sigmaaldrich.com/TW/zh/product/sigma/r2625
https://www.sigmaaldrich.com/TW/zh/product/sigma/r2625
https://www.sigmaaldrich.com/TW/zh/product/sigma/r2625
https://www.sigmaaldrich.com/TW/zh/product/sigma/r2625
https://www.sigmaaldrich.com/TW/zh/product/sigma/r2625
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167725?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


).[1]

Tetrahedral Intermediate: Formation of a transient unstable intermediate.[1]

Elimination: The intermediate collapses.[1] Since aniline (

) is a weaker base (and thus a better leaving group) than dimethylamine (

), the equilibrium favors the expulsion of aniline and the formation of DMF.[1]

Degradation Diagram
The following diagram illustrates the hydrolysis workflow and the resulting impurities detectable

by NMR/GC.
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Caption: Hydrolytic degradation pathway of CAS 1783-25-1 yielding Aniline and DMF.

Optimal Storage Protocols
To maximize shelf-life, a "Defense-in-Depth" strategy is required to block moisture, light, and

heat.[1]

Environmental Controls

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.sigmaaldrich.com/TW/zh/product/sigma/r2625
https://www.sigmaaldrich.com/TW/zh/product/sigma/r2625
https://www.sigmaaldrich.com/TW/zh/product/sigma/r2625
https://www.sigmaaldrich.com/TW/zh/product/sigma/r2625
https://www.benchchem.com/product/b167725?utm_src=pdf-body-img
https://www.sigmaaldrich.com/TW/zh/product/sigma/r2625
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167725?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Variable Recommendation Scientific Rationale

Temperature 2°C to 8°C

Slows the kinetics of hydrolysis

and oxidation.[1] Avoid

freezing if possible to prevent

stress on glass seals, though

freezing is chemically safe.[1]

Atmosphere Inert (Argon/N₂)

Displaces humid air.[1] Argon

is preferred as it is heavier

than air and forms a "blanket"

over the liquid surface.

Container Amber Glass

Blocks UV light which can

catalyze photo-oxidation of the

phenyl ring (browning).[1]

Closure Teflon-lined Cap

Prevents leaching of

plasticizers found in standard

polyethylene caps; ensures a

gas-tight seal.[1]

Handling Workflow
Equilibration: Allow the container to reach room temperature before opening. This prevents

condensation of atmospheric moisture onto the cold product (a common cause of rapid

degradation).[1]

Aliquotting: If the bottle is to be used frequently, aliquot into smaller vials inside a glovebox or

dry bag to minimize repeated exposure of the bulk stock to air.

Septum Use: For liquid stocks, store with a septum cap and withdraw via syringe under

positive nitrogen pressure.[1]

Shelf-Life & Quality Control (Re-Test)
Standard Shelf-Life: 12 months from date of receipt (if stored at 2-8°C). Re-Test Interval: Every

6 months.
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Validated Re-Test Method: ¹H NMR
Proton NMR is the only definitive method to distinguish the active compound from its hydrolysis

products (Aniline and DMF) without inducing thermal degradation (as might happen in GC-MS).

[1]

Solvent: CDCl₃ or DMSO-d₆[1]

Moiety
Chemical Shift (δ,
ppm)

Multiplicity Diagnostic Note

Formamidine (-N=CH-

N-)
7.40 – 7.60 Singlet

Key Identity Peak.

Disappears upon

hydrolysis.[1]

N-Methyl (-N(CH₃)₂) 2.90 – 3.05 Singlet (Broad)

May appear as two

peaks if rotation is

restricted at low temp.

[1]

Phenyl (Ar-H) 6.90 – 7.30 Multiplet

Shifts upfield if

hydrolyzed to Aniline.

[1]

Impurity: DMF (CHO) 8.02 Singlet
Distinct from

formamidine CH.[1]

Impurity: Aniline (NH₂) 3.50 – 3.70 Broad Singlet

Exchangeable; shift

varies with

concentration.[1]

QC Decision Matrix
> 98% Purity: Pass. Continue storage.

95% - 98% Purity: Conditional Pass. Purify via vacuum distillation if used for sensitive

catalysis.[1]
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< 95% Purity: Fail. Significant hydrolysis has occurred.[1] The presence of free aniline may

interfere with subsequent reactions.

Safety & Incompatibility
Toxicity: As a precursor to (and potential source of) aniline, handle with extreme caution.[1]

Aniline is toxic by inhalation and skin absorption (Methemoglobinemia risk).[1]

Incompatibilities:

Strong Acids: Will protonate the amidine, rendering it stable to hydrolysis but unreactive as

a nucleophile.[1]

Acid Chlorides/Anhydrides: Will react violently.[1]

Strong Oxidizers: Risk of fire.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. ≥98% (HPLC), powder, RAR and RXR ligand | Sigma-Aldrich [sigmaaldrich.com]

To cite this document: BenchChem. [Technical Guide: Storage & Stability of N,N-Dimethyl-N'-
phenylformamidine[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b167725#storage-conditions-and-shelf-life-of-n-n-
dimethyl-n-phenylformamidine]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.sigmaaldrich.com/TW/zh/product/sigma/r2625
https://www.sigmaaldrich.com/TW/zh/product/sigma/r2625
https://www.sigmaaldrich.com/TW/zh/product/sigma/r2625
https://www.sigmaaldrich.com/TW/zh/product/sigma/r2625
https://www.sigmaaldrich.com/TW/zh/product/sigma/r2625
https://www.sigmaaldrich.com/TW/zh/product/sigma/r2625
https://www.benchchem.com/product/b167725?utm_src=pdf-body
https://www.sigmaaldrich.com/TW/zh/product/sigma/r2625
https://www.sigmaaldrich.com/TW/zh/product/sigma/r2625
https://pubchem.ncbi.nlm.nih.gov/compound/15887
https://www.sigmaaldrich.com/TW/zh/product/sigma/r2625
https://scite.ai/reports/theoretical-study-on-the-hydrolysis-mechanism-of-n-n-dimethyl-n-2-oxo-1-2-dihydro-pyrimidinyl-formamidine-X9100Z
https://www.benchchem.com/product/b167725?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/TW/zh/product/sigma/r2625
https://www.benchchem.com/product/b167725#storage-conditions-and-shelf-life-of-n-n-dimethyl-n-phenylformamidine
https://www.benchchem.com/product/b167725#storage-conditions-and-shelf-life-of-n-n-dimethyl-n-phenylformamidine
https://www.benchchem.com/product/b167725#storage-conditions-and-shelf-life-of-n-n-dimethyl-n-phenylformamidine
https://www.benchchem.com/product/b167725#storage-conditions-and-shelf-life-of-n-n-dimethyl-n-phenylformamidine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167725?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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